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Compound of Interest

Compound Name: tert-Butyl N-(benzyloxy)carbamate

Cat. No.: B058037

An In-depth Technical Guide to tert-Butyl N-(benzyloxy)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular
weight, and physicochemical properties of tert-Butyl N-(benzyloxy)carbamate. It includes
detailed experimental protocols for its synthesis and characterization, presenting quantitative
data in a clear, tabular format.

Chemical Structure and Properties

Tert-Butyl N-(benzyloxy)carbamate, a protected form of hydroxylamine, serves as a valuable
reagent in organic synthesis.[1] Its chemical structure consists of a carbamate group where the
nitrogen is substituted with a benzyloxy group and the carbonyl oxygen is attached to a tert-
butyl group.

Molecular Structure:
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Caption: Chemical structure of tert-Butyl N-(benzyloxy)carbamate.

Table 1: Physicochemical Properties of tert-Butyl N-(benzyloxy)carbamate
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Property Value Source
Molecular Formula C12H17NO3 [21[31[41[5]
Molecular Weight 223.27 g/mol [2][4][5][6]
CAS Number 79722-21-7 [2][5]1[6]
Appearance White to off-white solid [31[7]
Melting Point 45-47 °C [2][3][6]
Density 1.078 g/cm3 [2][3]

N Soluble in Chloroform and
Solubility [31[7]
Ethyl Acetate

tert-butyl N-
IUPAC Name [4]
(benzyloxy)carbamate

MZNBNPWFHGWAGH-
InChl Key [4][6]
UHFFFAOYSA-N

CC(C)
SMILES (C)OC(=0)NOCC1=CC=CC=C  [2][6]
1

Experimental Protocols
Synthesis of tert-Butyl N-(benzyloxy)carbamate[1]

This protocol details a common method for the preparation of tert-Butyl N-
(benzyloxy)carbamate.

Workflow Diagram:
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Caption: Workflow for the synthesis of tert-Butyl N-(benzyloxy)carbamate.
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Materials:

e O-benzylhydroxylamine hydrochloride
e Dichloromethane (DCM)

e Aqueous sodium bicarbonate solution
» Di-tert-butyl dicarbonate (Bocz0)

e Anhydrous sodium sulfate

o Petroleum ether

o Ethyl acetate

Procedure:

e To a solution of O-benzylhydroxylamine hydrochloride (225 g, 1.44 mol) in dichloromethane
(300 mL), add an aqueous sodium bicarbonate solution (261 g, 3.11 mol, in 300 mL of
water).

 After stirring for 1 hour, slowly add di-tert-butyl dicarbonate (375 g, 1.72 mol) at 0 °C.

e The reaction mixture is stirred in an ice/water bath at 0 °C for 60 minutes, followed by
continued stirring for 16 hours at room temperature.

e Upon completion, quench the reaction by adding 300 mL of aqueous sodium bicarbonate.
o Separate the aqueous phase and extract with dichloromethane (3 x 500 mL).

o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure.

o Purify the residue by silica gel flash column chromatography (eluent: petroleum ether/ethyl
acetate = 10:1) to afford tert-butyl N-(benzyloxy)carbamate.[1]

Characterization
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The structure and purity of the synthesized compound can be confirmed by various
spectroscopic methods.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR (300 MHz, CDCls) &: 7.30-7.40 (m, 5H), 7.19-7.21 (brs, 1H), 4.85 (s, 2H), 1.43 (s,
9H).[1]

2.2.2. Infrared (IR) Spectroscopy

While a specific spectrum for tert-Butyl N-(benzyloxy)carbamate is not detailed, the expected
characteristic absorption bands would include:

N-H stretching

C=0 (carbamate) stretching

C-O stretching

Aromatic C-H stretching

Aliphatic C-H stretching
2.2.3. Mass Spectrometry (MS)

e Exact Mass: 223.12100 u[2]

Safety and Handling

Tert-Butyl N-(benzyloxy)carbamate is classified as an irritant.[4] It is known to cause skin and
serious eye irritation.[4] Appropriate personal protective equipment, including gloves and safety
glasses, should be worn when handling this compound. Work should be conducted in a well-

ventilated area. For detailed safety information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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